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Compound of Interest

Compound Name: 5-CFDA

Cat. No.: B1664644 Get Quote

The fundamental difference between the two forms of 5-CFDA lies in their chemical

composition. The single isomer is a highly pure compound, whereas the mixed isomer contains

both 5- and 6-carboxyfluorescein diacetate. This seemingly subtle distinction can have practical

implications for experimental consistency and reproducibility. While the mixed-isomer

preparation is often considered adequate for routine cell viability measurements, the single

isomer offers a higher degree of chemical purity.[1]

Key Performance and Property Comparison
Property Single Isomer (5-CFDA) Mixed Isomer (5(6)-CFDA)

Purity >95%[2] Mixture of 5- and 6-isomers

CAS Number 79955-27-4[2][3] 124387-19-5[4]

Molecular Formula C₂₅H₁₆O₉[3] C₂₅H₁₆O₉

Molecular Weight 460.4 g/mol [2] 460.39 g/mol [5]

Excitation (post-hydrolysis) ~495 nm[3] ~498 nm[5]

Emission (post-hydrolysis) ~519 nm[3] ~517 nm[5]

Solubility
Soluble in DMSO and

ethanol[2][3]
Soluble in DMSO[5]

Storage Conditions -20°C, desiccated[3]
-15°C to -30°C, protect from

light[5][6]
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The Mechanism of Action: From Non-Fluorescent to
Fluorescent
Both single and mixed isomer 5-CFDA function based on the same principle. The non-

fluorescent, cell-permeant molecule passively diffuses across the cell membrane into the

cytoplasm. Once inside a viable cell, intracellular esterases cleave the diacetate groups,

converting the molecule into the highly fluorescent and membrane-impermeant 5-

carboxyfluorescein.[3][5][7] This fluorescent product is retained within cells that possess an

intact cell membrane and active esterase activity, making it a reliable indicator of cell viability.[7]

[8] Dead or dying cells with compromised membranes and diminished enzyme activity will not

retain the fluorescent dye and thus will not be stained.[8][9]
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Intracellular activation of 5-CFDA.
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Experimental Protocols
The following provides a generalized protocol for cell viability and cytotoxicity assays using 5-
CFDA. Optimization may be required for specific cell types and experimental conditions.

Reagent Preparation
5-CFDA Stock Solution: Prepare a 1-10 mM stock solution of 5-CFDA (either single or mixed

isomer) in anhydrous DMSO. Aliquot and store at -20°C, protected from light and moisture.

Working Solution: On the day of the experiment, dilute the stock solution to a final working

concentration of 1-10 µM in a serum-free cell culture medium or phosphate-buffered saline

(PBS).[10] The optimal concentration should be determined empirically.

Staining Protocol for Suspension or Adherent Cells
Cell Preparation:

Suspension Cells: Centrifuge the cell suspension at 100-400 x g for 5 minutes and

resuspend the cell pellet in the 5-CFDA working solution.

Adherent Cells: Remove the culture medium and wash the cells once with PBS. Add the 5-
CFDA working solution to the culture vessel.[10]

Incubation: Incubate the cells with the 5-CFDA working solution for 15-30 minutes at 37°C,

protected from light.[10]

Washing:

Suspension Cells: Centrifuge the cells at 100-400 x g for 5 minutes, discard the

supernatant, and wash the cell pellet twice with PBS.[10]

Adherent Cells: Remove the working solution and wash the cells twice with PBS.

Resuspension: Resuspend the final cell pellet (for suspension cells) or add fresh culture

medium or PBS (for adherent cells).
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Analysis: Analyze the stained cells using a fluorescence microscope or flow cytometer with

appropriate filters for fluorescein (excitation ~495 nm, emission ~520 nm).

Prepare Cell Suspension
or Adherent Culture

Prepare 1-10 µM
5-CFDA Working Solution

Incubate Cells with
5-CFDA for 15-30 min

Wash Cells Twice
with PBS

Analyze by Flow Cytometry
or Fluorescence Microscopy

End

Click to download full resolution via product page

Typical workflow for a 5-CFDA cell-based assay.

Concluding Remarks
The choice between single isomer and mixed isomer 5-CFDA depends on the specific

requirements of the experiment. For routine applications such as general cell viability

assessment, the mixed isomer is a cost-effective and suitable option. However, for assays

demanding high precision, reproducibility, and minimal variability, the higher purity of the single

isomer is advantageous. Researchers should consider these factors in the context of their

experimental goals and budget to make an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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